3,3-Dimethyl-5-oxo-5-phenylpentanoic acid

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 3,3-dimethyl-5-oxo-5-phenylpentanoic acid
• InChI: InChI=1S/C13H16O3/c1-13(2,9-12(15)16)8-11(14)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,15,16)
• InChI Key: DHWPIXISWZOLGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)C1=CC=CC=C1)CC(=O)O

Description

3,3-Dimethyl-5-oxo-5-phenylpentanoic acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,3-dimethylglutaric anhydride (10.0 g, 70.4 mmol), anhydrous aluminum chloride (23.5 g, 176 mmol) and benzene (100 ml) was heated under reflux for 5 hours. The reaction mixture was poured into ice water, adjusted to pH 1 with a 35% hydrochloric acid and then extracted with ethyl acetate. The extract solution was washed with water and a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain 17.4 g of 3,3-dimethyl-5-oxo-5-phenylpentanoic acid.

Synthesis routes and methods II

Procedure details